Pyraclonil

• CAS No.: 158353-15-2
• Product Name: Pyraclonil
• Molecular Formula: C15H15ClN6
• Molecular Weight: 314.77 g/mol
• IUPAC Name: 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-[methyl(prop-2-ynyl)amino]pyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C15H15ClN6/c1-3-7-20(2)15-11(9-17)10-18-22(15)14-13(16)12-6-4-5-8-21(12)19-14/h1,10H,4-8H2,2H3
• Standard InChIKey: IHHMUBRVTJMLQO-UHFFFAOYSA-N
• SMILES: CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N
• Canonical SMILES: CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N
• Appearance: Solid powder
• Description: Pyraclonil is an organochlorine compound, a nitrile, a terminal acetylenic compound and a biaryl. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor, an agrochemical and a herbicide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pyraclonil
• Reference: 1: Deng W, Yang Q, Chen Y, Yang M, Xia Z, Zhu J, Chen Y, Cai J, Yuan S. Cyhalofop-butyl and Glyphosate Multiple-Herbicide Resistance Evolved in an Eleusine indica Population Collected in Chinese Direct-Seeding Rice. J Agric Food Chem. 2020 Mar 4;68(9):2623-2630. doi: 10.1021/acs.jafc.9b07342. Epub 2020 Feb 25. PMID: 32058714.; 2: Sudo M, Goto Y, Iwama K, Hida Y. Herbicide discharge from rice paddy fields by surface runoff and percolation flow: A case study in paddy fields in the Lake Biwa basin, Japan. J Pestic Sci. 2018 Feb 28;43(1):24-32. doi: 10.1584/jpestics.D17-061. PMID: 30363114; PMCID: PMC6140652.
• PubChem Compound: 11563984
• Last Modified: Nov 11 2021